2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate

• IUPAC Name: [2-[(1-acetylbenzimidazol-2-yl)methoxy]phenyl] acetate
• InChI: InChI=1S/C18H16N2O4/c1-12(21)20-15-8-4-3-7-14(15)19-18(20)11-23-16-9-5-6-10-17(16)24-13(2)22/h3-10H,11H2,1-2H3
• InChI Key: MXPQTSHQFLAGKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2N=C1COC3=CC=CC=C3OC(=O)C
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate, also known as ABMP, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer growth. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. This compound has also been shown to reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate has several advantages for lab experiments, including its high purity and stability. However, this compound is a relatively new compound, and more research is needed to fully understand its properties and potential applications. Additionally, the synthesis of this compound can be complex and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate. One area of interest is the development of this compound as a potential therapeutic agent for the treatment of cancer and inflammation. Another area of interest is the investigation of this compound's potential as a neuroprotective agent for the treatment of neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes.

Synthesis Methods

The synthesis of 2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate involves the reaction of 2-hydroxyacetophenone with o-phenylenediamine in the presence of acetic anhydride. The resulting product is then treated with methoxymethyl chloride to yield this compound. The synthesis of this compound has been optimized to yield a high purity product and can be scaled up for larger quantities.

Scientific Research Applications

2-[(1-acetyl-1H-benzimidazol-2-yl)methoxy]phenyl acetate has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.